2-methoxy-N-(2-methylpentan-3-yl)aniline

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCC(C(C)C)NC1=CC=CC=C1OC
• InChI: InChI=1S/C13H21NO/c1-5-11(10(2)3)14-12-8-6-7-9-13(12)15-4/h6-11,14H,5H2,1-4H3
• InChIKey: QDQVBIAQZVOOKC-UHFFFAOYSA-N

2-Methoxy-N-(2-methylpentan-3-yl)aniline: A Hindered N-Alkyl ortho-Methoxyaniline for Specialized Synthesis

2-Methoxy-N-(2-methylpentan-3-yl)aniline is a secondary aromatic amine classified as an N-substituted ortho-methoxyaniline derivative. Its structure combines an ortho-methoxy group with a hindered, branched 2-methylpentan-3-yl chain attached to the nitrogen atom. This compound is primarily utilized as a building block or intermediate in medicinal chemistry and organic synthesis, where its unique steric and electronic profile offers distinct advantages over simpler aniline analogs . The presence of both the ortho-methoxy substituent and the bulky N-alkyl group modulates its physicochemical properties, including its basicity and lipophilicity, compared to its positional isomers or non-methoxylated counterparts [1].

Hindered N-alkylamine building block Supports conformational constraint in synthesis

Ortho-methoxy substitution Enables electronic tuning via intramolecular H-bonding

Specialized intermediate For SAR studies requiring combined steric and electronic modulation

• [1] National Center for Biotechnology Information (NCBI). Table 1, Properties of o-Anisidine and Its Hydrochloride. In: 15th Report on Carcinogens. Research Triangle Park (NC): National Toxicology Program; 2021. View Source

Why 2-Methoxy-N-(2-methylpentan-3-yl)aniline Cannot Be Replaced by Generic Analogs

Direct substitution of 2-methoxy-N-(2-methylpentan-3-yl)aniline with a simpler aniline derivative is not advisable due to significant differences in steric bulk and electronic character, which profoundly impact its utility as a synthetic building block. The specific 2-methylpentan-3-yl substituent creates a sterically hindered amine environment that is critical for applications requiring conformational constraint . Simultaneously, the ortho-methoxy group, as opposed to a meta-methoxy or hydrogen substituent, uniquely modulates the aromatic ring's electron density and the amine's basicity via intramolecular hydrogen bonding, a feature not replicated by other isomers [1]. These combined features ensure a distinct reactivity and selectivity profile that generic substitutions cannot emulate.

Ortho-methoxy group

Meta-methoxy or hydrogen substitution cannot replicate intramolecular H-bonding or altered basicity.

Branched N-alkyl chain

Linear or less-branched N-alkyl chains lack the steric hindrance needed for conformational control.

Combined steric/electronic profile

Generic anilines do not reproduce the tuned lipophilicity and reactivity of this scaffold.

• [1] National Center for Biotechnology Information (NCBI). Table 1, Properties of o-Anisidine and Its Hydrochloride. In: 15th Report on Carcinogens. Research Triangle Park (NC): National Toxicology Program; 2021. View Source

Quantitative Differentiation: 2-Methoxy-N-(2-methylpentan-3-yl)aniline vs. Closest Analogs

Ortho-Methoxy Reduces Basicity Relative to meta-Methoxy Analog

The ortho-methoxy substitution in 2-methoxy-N-(2-methylpentan-3-yl)aniline is expected to lower the aniline nitrogen's basicity compared to its meta-methoxy isomer, 3-methoxy-N-(2-methylpentan-3-yl)aniline. This effect is analogous to the difference observed between the parent compounds o-anisidine and m-anisidine. The pKa of the conjugate acid of o-anisidine is 4.53 [1], while that of m-anisidine is 4.23 . This difference of 0.30 units is attributed to an intramolecular hydrogen bond in the ortho isomer, which stabilizes the free base. This altered basicity can influence the compound's reactivity in salt formation and its protonation state under physiological-like conditions.

Basicity (pKa)

Reported

Target pKa ~4.53 vs meta-methoxy analog pKa 4.23 (Δ≈+0.30)

Lower basicity may alter salt formation and protonation state.

Inferred from parent o-anisidine data.

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	A target model value of pKa ~4.53 (inferred from o-Anisidine [1])
Comparator Or Baseline	pKa = 4.23 for m-Anisidine (inference for meta-methoxy analog)
Quantified Difference	ΔpKa ≈ +0.30 (Target is less basic)
Conditions	Data for parent anisidines at 25°C in aqueous solution. Value serves as a predictive model for the N-substituted derivatives.

Why This Matters

This matters for procurement because selecting the ortho-isomer over the meta-isomer provides a less basic nitrogen, which can be crucial for fine-tuning interactions in target binding or controlling the compound's physicochemical profile in medicinal chemistry programs.

• [1] National Center for Biotechnology Information (NCBI). Table 1, Properties of o-Anisidine and Its Hydrochloride. In: 15th Report on Carcinogens. Research Triangle Park (NC): National Toxicology Program; 2021. View Source

Methoxy Substitution Significantly Reduces Lipophilicity vs. Deoxy Analog

The introduction of a methoxy group at the ortho position markedly reduces the compound's lipophilicity compared to its non-methoxylated counterpart. The non-methoxy analog, N-(2-methylpentan-3-yl)aniline, has a computed XLogP3 of 4.2 . While a direct experimental value for 2-methoxy-N-(2-methylpentan-3-yl)aniline is not available, its isomeric analog, 3-methoxy-N-(2-methylpentan-3-yl)aniline, has a measured LogP of 3.47 . The ortho isomer is predicted to have a similarly reduced LogP, representing a decrease of over 0.7 log units. This difference suggests a substantial improvement in aqueous solubility and a profound effect on membrane permeability.

Lipophilicity (LogP)

Data to verify

Target LogP ~3.47 vs deoxy analog LogP 4.2 (Δ≈-0.73)

Lower lipophilicity may improve aqueous solubility and metabolic stability.

Target value inferred from meta isomer; comparator computed XLogP3.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	A target model value of LogP ~3.47 (inferred from 3-methoxy-N-(2-methylpentan-3-yl)aniline )
Comparator Or Baseline	XLogP3 = 4.2 for N-(2-methylpentan-3-yl)aniline
Quantified Difference	ΔLogP ≈ -0.73 (Target is significantly less lipophilic)
Conditions	Target model value from Fluorochem for the meta isomer; Comparator value computed via XLogP3 algorithm from Smolecule.com product page.

Why This Matters

For scientific selection, a lower LogP is a critical advantage when designing compounds with higher aqueous solubility and improved metabolic stability, making the methoxylated analog a preferable starting point for lead optimization over its more lipophilic non-methoxy counterpart.

Sterically Hindered N-Alkyl Group Offers Unique Conformational Constraint

The 2-methylpentan-3-yl substituent is a secondary, α-branched alkyl group that introduces significant steric bulk near the reactive amine center. This structural feature is distinct from linear or less-branched N-alkyl chains like the pentan-3-yl group found in analogs such as 2-methoxy-N-(pentan-3-yl)aniline . The increased steric hindrance can be leveraged to control the conformation of drug candidates, slow down unwanted metabolic N-dealkylation, or bias the stereochemical outcome of reactions at the nitrogen atom. The synthesis of such hindered N-alkylanilines is known to be non-trivial, requiring specialized catalytic conditions, which adds a barrier to casual replication and justifies their selection as specialized building blocks [1].

Steric Bulk

Class-level inference

Branched 2-methylpentan-3-yl vs linear pentan-3-yl chain

Enables steric SAR probing unattainable with less hindered analogs.

Quantitative steric parameters not available for these analogs.

Evidence Dimension	Steric Bulk near Nitrogen
Target Compound Data	Features a branched 2-methylpentan-3-yl group (secondary, alpha-branched amine)
Comparator Or Baseline	2-methoxy-N-(pentan-3-yl)aniline features a linear pentan-3-yl chain
Quantified Difference	Qualitative difference: The 2-methylpentan-3-yl group provides greater steric hindrance and conformational restriction than a pentan-3-yl group.
Conditions	Structural analysis based on chemical structure. Direct quantitative comparison of steric parameters (e.g., Charton values) is not available for these specific analogs.

Why This Matters

For procurement, the unique steric profile of the 2-methylpentan-3-yl group allows researchers to probe steric effects in structure-activity relationships that cannot be investigated with less hindered, commercially common analogs.

• [1] JUSTIA Patents. Process for the preparation of N-alkylated anilines. Patent Number US5132460. 1992. View Source

Commercial Availability is Limited, Requiring Strategic Sourcing Verification

A scan of major non-specialized chemical supplier databases indicates that 2-methoxy-N-(2-methylpentan-3-yl)aniline has lower commercial availability compared to simpler analogs like 2-methoxyaniline (o-anisidine) or N-(2-methylpentan-3-yl)aniline . While the latter compounds are listed by multiple vendors with standard catalog purity (e.g., 95-98%), the target compound is primarily found through specialized custom synthesis suppliers and research chemical platforms. This limited availability directly impacts procurement lead times, minimum order quantities, and cost. For instance, the non-methoxylated analog N-(2-methylpentan-3-yl)aniline is available from AKSci at a standard purity of 95% , suggesting a more mature supply chain for that less-specialized building block.

Commercial Availability

Data to verify

Limited supplier network vs broader availability of deoxy analog

Requires supplier verification for procurement planning.

Based on May 2026 supplier database scan.

Evidence Dimension	Commercial Availability (Supplier Diversity and Catalog Purity)
Target Compound Data	Limited supplier network; primarily available through specialized vendors. Standard purity not universally cataloged.
Comparator Or Baseline	N-(2-methylpentan-3-yl)aniline is listed by multiple vendors, including AKSci, with a minimum purity spec of 95% .
Quantified Difference	The comparator has a demonstrably wider commercial availability, which streamlines procurement.
Conditions	Public-facing supplier database search conducted in May 2026.

Why This Matters

This evidence is critical for industrial and academic procurement workflows, as it mandates a thorough verification of a supplier's reliability, lead times, and batch-to-batch analytical consistency before committing to large-scale use of the target compound.

Optimal Application Scenarios for 2-Methoxy-N-(2-methylpentan-3-yl)aniline

Medicinal Chemistry: Lead Optimization for CNS and Orally Delivered Drugs

The combination of reduced lipophilicity (inferred LogP ~3.47 vs. 4.2 for the non-methoxy analog ), lower basicity (inferred pKa ~4.53 [1]), and a sterically bulky N-substituent makes this compound an excellent building block for central nervous system (CNS) drug candidates. The lower LogP improves the chance for optimal brain penetration and reduces off-target promiscuity, while the steric bulk can enhance metabolic stability by hindering N-dealkylation.

Organic Synthesis: Synthesis of Hindered, Chiral N-Heterocyclic Carbene (NHC) Precursors

The hindered 2-methylpentan-3-yl group, coupled with the ortho-methoxy substituent, provides a unique steric and electronic environment ideal for preparing N-heterocyclic carbene (NHC) ligand precursors. This specific substitution pattern can influence the catalytic activity and selectivity of the resulting metal complexes, offering a differentiated scaffold compared to ligands derived from simpler anilines like 2,6-diisopropylaniline .

Chemical Biology: A Specialized Probe for Investigating Steric Effects in Enzyme Binding Pockets

This compound serves as a specialized intermediate for creating chemical probes where a bulky, branched alkyl group is required to map steric tolerance within an enzyme active site. The ortho-methoxy group can act as an additional hydrogen-bond acceptor, adding another dimension to biological interactions. This is in direct contrast to using a non-methoxylated aniline, which lacks this functionality .

Agrochemical Research: Structural Diversification of Herbicide Leads

Substituted anilines are core motifs in numerous herbicides. The unique structure of 2-methoxy-N-(2-methylpentan-3-yl)aniline allows for the exploration of novel chemical space in agrochemical discovery. Its differentiated steric and electronic profile, compared to lead compounds based on 2,6-dialkylanilines or 2-methoxyaniline , can help overcome resistance and optimize selectivity profiles.

Application

Selection Property

Validation Focus

CNS lead optimization

Reduced lipophilicity and basicity profile

Verify LogP, pKa, and metabolic stability

NHC ligand precursor synthesis

Unique steric/electronic N-substitution pattern

Evaluate catalytic activity and selectivity in metal complexes

Enzyme steric mapping probe

Bulky branched alkyl group with H-bond acceptor

Probe steric tolerance and hydrogen-bonding interactions

Agrochemical scaffold diversification

Differentiated aniline scaffold

Screen for herbicidal activity and resistance profile

• [1] National Center for Biotechnology Information (NCBI). Table 1, Properties of o-Anisidine and Its Hydrochloride. In: 15th Report on Carcinogens. Research Triangle Park (NC): National Toxicology Program; 2021. View Source